Cas no 2172391-69-2 (1,2,4triazolo1,5-apyrimidine-2,5-diamine)

• Product Name: 1,2,4triazolo1,5-apyrimidine-2,5-diamine
• CAS No: 2172391-69-2
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 5999950
• PubChem ID: 165856956
• Update Time: 2023-12-28

1,2,4triazolo1,5-apyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2,4triazolo1,5-apyrimidine-2,5-diamine
• [1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
• EN300-1462270
• 2172391-69-2

• Inchi： 1S/C5H6N6/c6-3-1-2-11-5(8-3)9-4(7)10-11/h1-2H,(H4,6,7,8,9,10)
• InChI Key： RETDZNSRGBBFJV-UHFFFAOYSA-N
• SMILES： N12C=CC(N)=NC1=NC(N)=N2

Computed Properties

• Exact Mass: 150.06539422g/mol
• Monoisotopic Mass: 150.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.1Ų